Cas no 24857-20-3 (2,5-Cyclohexadien-1-one,4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro-)

• Product Name: 2,5-Cyclohexadien-1-one,4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro-
• CAS No: 24857-20-3
• MF: C₁₄H₉Cl₂NO₃
• MW: 310.132161855698
• CID: 260973
• PubChem ID: 259864
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro-
• 2,6-DICHLOROINDOPHENYL ACETATE
• 2,6-DICHLOROPHENOLINDOPHENYL ACETATE
• 2,5-DICHLORO-3-[({[(2,6-DICHLOROPHENYL)METHYLENE]AMINO}OXY)CARBONYL]PYRIDINE
• 2,6-Dichlor-[1,4]benzochinon-4-(4-acetoxy-phenylimin)
• 2,6-dichloro-[1,4]benzoquinon-4-(4-acetoxy-phenylimine)
• 2,6-DICHLOROINDOPHENOL ACETATE
• 2,6-Dichlorophenolindophenyl acetate,DIPA
• 4-[(2,3-dichloro-4-oxocyclohexa-2,5-dien-1-yl)imino]phenyl acetate
• 4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro-5-cyclohexadien-1-one
• DIPA
• [4-[(3,5-dichloro-4-oxocyclohexa-2,5-dien-1-ylidene)amino]phenyl] acetate
• SCHEMBL18605938
• 24857-20-3
• AKOS015894790
• 2,6-Dichlorophenolindophenyl acetate, >=97.0% (CHN)
• 4-(3,5-dichloro-4-oxocyclohexa-2,5-dienylideneamino)phenyl acetate
• [4-[(3, 5-dichloro-4-oxocyclohexa-2, 5-dien-1-ylidene)amino]phenyl] acetate
• 2,5-Cyclohexadien-1-one, 4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro-
• 4-Propylphenyltrans(trans)-4-propyl-1,1-bicyclohexyl-4-carboxylate
• NSC-90576
• NSC90576
• DTXSID80885276

• Inchi： 1S/C14H9Cl2NO3/c1-8(18)20-11-4-2-9(3-5-11)17-10-6-12(15)14(19)13(16)7-10/h2-7H,1H3
• InChI Key： TTWHMYKNQLOAIV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=C/C(/C=1)=N\C1C=CC(=CC=1)OC(C)=O)Cl)=O

Computed Properties

• Exact Mass: 308.99600
• Monoisotopic Mass: 308.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Melting Point: 97-101 °C
• PSA: 55.73000
• LogP: 3.51250

2,5-Cyclohexadien-1-one,4-[[4-(acetyloxy)phenyl]imino]-2,6-dichloro- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：